Cas no 53309-17-4 (2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 53309-17-4
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• MDL: MFCD32847696
• CID: 5615881
• PubChem ID: 23227690
• Update Time: 2025-11-06

2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 53309-17-4
• EN300-33246563
• 2-(pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate
• SCHEMBL19733679
• 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate

• MDL： MFCD32847696
• Inchi： 1S/C13H19NO3S/c1-12-4-6-13(7-5-12)18(15,16)17-11-10-14-8-2-3-9-14/h4-7H,2-3,8-11H2,1H3
• InChI Key： UZPYFJYALOBGOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCN1CCCC1

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų

Additional information on 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS: 53309-17-4)

2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS: 53309-17-4) is a sulfonate ester derivative that has garnered increasing attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing valuable data for researchers in the field.

The compound has been investigated for its role as a precursor or intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel kinase inhibitors, where it served as a key building block for modifying the pharmacokinetic profiles of lead compounds. The study demonstrated that derivatives of 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate exhibited improved solubility and bioavailability compared to their parent structures.

In addition to its synthetic applications, recent research has explored the compound's potential as a modulator of biological pathways. A preprint article on bioRxiv (2024) reported that 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate interacts with specific G-protein-coupled receptors (GPCRs), suggesting its possible use in targeting neurological disorders. The study employed molecular docking simulations and in vitro assays to validate these interactions, opening new avenues for therapeutic development.

Another significant advancement comes from a 2024 paper in ACS Chemical Biology, which investigated the compound's stability and reactivity under physiological conditions. The researchers found that 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate undergoes selective hydrolysis in the presence of certain enzymes, making it a candidate for prodrug strategies. This property could be leveraged to enhance drug delivery systems, particularly for compounds with poor membrane permeability.

Despite these promising findings, challenges remain in the widespread application of 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate. A recent review in Current Opinion in Chemical Biology (2024) pointed out the need for more comprehensive toxicological studies to assess its safety profile. Additionally, scalability issues in its synthesis have been noted, prompting ongoing research into more efficient production methods.

In conclusion, 2-(Pyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS: 53309-17-4) represents a versatile and promising compound in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a potential bioactive molecule underscores its importance in current research. Future studies should focus on addressing the existing limitations while exploring its full therapeutic potential.